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Compound of Interest

Compound Name: p-Aminobenzothiamide
CAS No.: 4714-67-4
Cat. No.: B124670
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Aminothiobenzamide (CAS No. 4714-67-4) for research purposes. It further details potential
experimental applications and associated signaling pathways, drawing from research on
structurally and functionally related benzamide and thiobenzamide analogs. This guide is
intended to serve as a foundational resource for investigators interested in exploring the
therapeutic potential of this compound.

Commercial Availability

4-Aminothiobenzamide is readily available from several major chemical suppliers, ensuring its
accessibility for research and development. The compound is typically supplied as a solid with
a purity of 97% or higher. Below is a summary of commercial sources and relevant product
information.
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_ Product ) Available CAS Molecular Molecular
Supplier Purity - )
Number Quantities  Number Formula Weight
Sigma- 152.22
] 724904 97% 1g 4714-67-4 C7HsN2S
Aldrich g/mol
5g,254¢,
Apollo J J 152.22
L OR11119 97% 100 g, 500 4714-67-4 C7HsN2S
Scientific g/mol
g
Santa Cruz
) Contact for 152.22
Biotechnol sc-280805 - 4714-67-4 C7HsN2S
details g/mol
ogy

Note: Pricing and availability are subject to change. Please refer to the suppliers' websites for

the most current information.

Physicochemical Properties and Safety Information

Appearance: Solid

Melting Point: 185-190 °C

Synonyms: 4-Aminobenzenecarbothioamide, p-Aminobenzothiamide[1]

Hazard Statements: Harmful if swallowed (H302), May cause an allergic skin reaction
(H317), Causes serious eye irritation (H319)[1]

Safety Precautions: Standard laboratory personal protective equipment should be worn.

Avoid inhalation of dust and contact with skin and eyes.

Potential Research Applications and Experimental
Protocols

While specific experimental protocols for 4-Aminothiobenzamide are not extensively

documented in publicly available literature, its structural similarity to other well-studied

aminobenzamide and thiobenzamide derivatives suggests its potential utility in several
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research areas. The aminobenzamide scaffold is a known pharmacophore for inhibitors of
enzymes such as Histone Deacetylases (HDACs) and Dipeptidyl Peptidase-4 (DPP-IV).

Representative Experimental Protocol: In Vitro Histone
Deacetylase (HDAC) Inhibition Assay

This protocol is a representative method for evaluating the inhibitory activity of a compound like
4-Aminothiobenzamide against class | HDACS. It is based on established procedures for
benzamide-based HDAC inhibitors.

Objective: To determine the half-maximal inhibitory concentration (ICso) of 4-
Aminothiobenzamide against a specific HDAC isoform (e.g., HDAC1).

Materials:

Recombinant human HDAC1 enzyme

e Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

» Trichostatin A (TSA) as a positive control inhibitor

e Assay buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NaCl, 2.7 mM KCI, 1 mM MgClz)

o Developer solution (containing a protease to cleave the deacetylated substrate)

e 4-Aminothiobenzamide stock solution in DMSO

» Black, opaque 96-well microplates

o Fluorescence microplate reader

Procedure:

o Compound Preparation: Prepare a serial dilution of 4-Aminothiobenzamide in assay buffer.
The final DMSO concentration in the assay should be kept below 1%.

e Enzyme Reaction: a. To the wells of the 96-well plate, add the assay buffer, the diluted 4-
Aminothiobenzamide or control, and the recombinant HDAC1 enzyme. b. Incubate for 15
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minutes at 37°C to allow the compound to interact with the enzyme. c. Initiate the reaction by
adding the fluorogenic HDAC substrate.

 Incubation: Incubate the plate at 37°C for 60 minutes.

o Development: Stop the enzymatic reaction by adding the developer solution. Incubate at
37°C for an additional 15 minutes to allow for the generation of the fluorescent signal.

o Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader
(e.g., excitation at 360 nm and emission at 460 nm).

o Data Analysis: Calculate the percentage of inhibition for each concentration of 4-
Aminothiobenzamide relative to the vehicle control. Determine the ICso value by plotting the
percentage of inhibition against the log of the compound concentration and fitting the data to
a dose-response curve.

Representative Experimental Workflow for Drug
Discovery

The following diagram illustrates a typical workflow for the initial stages of a drug discovery
project investigating a compound such as 4-Aminothiobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. p-Aminobenzothiamide | C7TH8N2S | CID 2756559 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Commercial Availability and Research Applications of 4-
Aminothiobenzamide: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b124670/docs#commercial-availability-and-research-
applications-of-4-aminothiobenzamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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